(3-((6-Methoxypyrazin-2-yl)oxy)piperidin-1-yl)(2-methylthiazol-4-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of this compound has been reported in scientific literature. The yield was reported as 90%, appearing as a white powder . The synthesis process was likely complex, involving multiple steps and requiring careful control of conditions .Molecular Structure Analysis
The molecular formula of this compound is C16H19N3O3S. The 1H NMR and 13C NMR spectra provide detailed information about the structure of the molecule . The compound’s unique structure allows for various applications, including drug synthesis and catalysis.Physical And Chemical Properties Analysis
The compound is a white powder . It has a molecular weight of 333.41. The melting point was reported as 85–87°C . The solubility of the compound was not specified in the search results.Scientific Research Applications
Antimicrobial Activity
Research has demonstrated the synthesis of new pyridine derivatives, including those structurally related to the specified compound, showing variable and modest antimicrobial activity against investigated strains of bacteria and fungi. The study highlighted the potential of these compounds in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).
Tubulin Polymerization Inhibitors
Another study focused on the synthesis of indenopyrazoles, identifying compounds with promising antiproliferative activity toward human cancer cells, achieved through tubulin polymerization inhibition. This research suggests the compound's relevance in cancer therapy, highlighting its mechanism of action and potential for clinical development (Minegishi et al., 2015).
Synthesis and Biological Evaluation
Further research has led to the synthesis of novel compounds, including triazole analogues of piperazine, evaluated for their antibacterial activity against human pathogenic bacteria. These studies reveal the compound's broader spectrum of biological activities, suggesting its versatility in drug development (Nagaraj, Srinivas, & Rao, 2018).
Anticancer Activity
Compounds structurally related to the specified chemical have been synthesized and evaluated as anticancer agents, demonstrating the potential of these derivatives in oncological research. The ability to react with different nucleophiles for anticancer evaluation emphasizes the compound's versatility and potential in therapeutic applications (Gouhar & Raafat, 2015).
Properties
IUPAC Name |
[3-(6-methoxypyrazin-2-yl)oxypiperidin-1-yl]-(2-methyl-1,3-thiazol-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O3S/c1-10-17-12(9-23-10)15(20)19-5-3-4-11(8-19)22-14-7-16-6-13(18-14)21-2/h6-7,9,11H,3-5,8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIPIKWDOPZMDPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CS1)C(=O)N2CCCC(C2)OC3=NC(=CN=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.